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Introduction
The integrity of DNA is under constant assault from both endogenous and environmental

agents, leading to various forms of DNA damage. Unrepaired lesions can lead to mutations,

genomic instability, and cellular demise, contributing to the pathogenesis of numerous

diseases, including cancer and neurodegenerative disorders. Accurate and sensitive

quantification of DNA damage is crucial for understanding disease mechanisms, identifying

biomarkers of exposure, and developing effective therapeutic strategies. Mass spectrometry

(MS), particularly when coupled with liquid chromatography (LC-MS/MS), has emerged as a

powerful analytical tool for the identification and quantification of a wide spectrum of DNA

lesions with high specificity and sensitivity.[1][2][3]

These application notes provide detailed protocols for the preparation of biological samples for

the analysis of DNA damage by mass spectrometry. The methodologies cover DNA extraction,

hydrolysis, purification, and subsequent analysis, with a focus on minimizing artifactual damage

and ensuring data accuracy.

Key Signaling Pathways in DNA Damage and Repair
The cellular response to DNA damage involves a complex network of signaling pathways that

detect the lesion, signal its presence, and mediate its repair. Understanding these pathways is

essential for interpreting the results of DNA damage analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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